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Compound of Interest

Compound Name:
Trisodium 1,3,5-triazinane-2,4,6-

trithione

CAS No.: 51887-10-6

Cat. No.: B11725543

Get Quote

Executive Summary
In the purification of pharmaceutical Active Pharmaceutical Ingredients (APIs) and high-value

industrial effluents, the removal of copper catalysts and contaminants is a critical quality

attribute. While Sodium Sulfide (

) offers a theoretically lower solubility product (

), it presents significant safety hazards and processing instability (colloidal formation). TMT-15
(Trimercapto-s-triazine trisodium salt), despite a higher raw material cost, provides a superior
operational profile for drug development: it forms stable, leach-resistant organometallic
polymers, eliminates the risk of toxic

evolution, and ensures compliance with ICH Q3D elemental impurity guidelines.
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To understand the efficiency differences, one must look beyond simple stoichiometry to the

molecular geometry of the binding.

Sodium Sulfide ( ): The Lattice Trap
Sodium sulfide functions through ionic precipitation. Dissociated sulfide ions (

) react with free copper ions (

) to form Copper(II) Sulfide (

).

Mechanism: Formation of a covalent crystal lattice.

Limitation: The reaction is extremely fast, often leading to nucleation over crystal growth.

This results in colloidal "fines" (sub-micron particles) that pass through standard filtration

media (0.45

) unless coagulants are added. Furthermore, in acidic environments (pH < 7), the equilibrium
shifts to release toxic Hydrogen Sulfide gas (

).

TMT-15: The Organometallic Cage
TMT-15 acts through multidentate chelation. The active molecule, 2,4,6-trimercapto-s-triazine,

possesses three sulfur groups attached to a heterocyclic ring.

Mechanism: TMT-15 does not just bind one-to-one. It bridges multiple copper ions, forming a

large, stable polymeric framework (typically

).

Advantage: This "cage-like" structure is sterically bulky, creating large, easily filterable flocs

without the need for additional coagulants. It remains stable across a broad pH range (2–12)

and does not release gas.
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The following data synthesizes field performance in API polishing and wastewater treatment.

Feature TMT-15 (Organosulfide)
Sodium Sulfide (Inorganic
Sulfide)

Residual Copper < 0.1 mg/L (ppm)
< 0.05 mg/L (Theoretical) /

Variable (Actual)*

Precipitate Nature
Coarse, flocculant, easy to

filter
Colloidal, sticky, hard to filter

pH Stability Stable pH 2–12
Unstable < pH 7 (Releases

)

Toxicity (LD50)
> 6000 mg/kg (Oral, Rat) -

Non-toxic
~208 mg/kg (Oral, Rat) - Toxic

Odor Odorless Strong "Rotten Egg" Odor

Complex Breaking
Excellent (Displaces

EDTA/NH3)

Good, but requires high

dosage

Sludge Stability
High (Passes TCLP leaching

tests)

Low (Oxidizes to soluble

sulfate)

*Note: While

has a lower theoretical limit, actual field results are often higher due to colloidal bypass through
filters.

Advanced Experimental Protocol: The "Self-
Validating" System
Objective: To objectively compare copper removal efficiency while validating safety and

precipitate stability. Context: This protocol is designed for a "polishing" step, assuming bulk

copper has been reduced to ~50–100 ppm via hydroxide precipitation or that the initial load is

low (e.g., catalyst scavenging).

Reagents & Stoichiometry[1][2][3]
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TMT-15 Solution (15% w/w):

Active Substance:

(MW

243.2 g/mol ).

Reaction:

.

Dosing Factor: Theoretically, 0.76 mL of TMT-15 solution precipitates 100 mg of Copper. In

practice, use a 1.1x molar excess.

Sodium Sulfide (1 M Solution):

Reaction:

.

Safety: Must be prepared and used in a fume hood.

Step-by-Step Workflow
Phase 1: Preparation & Baseline

Prepare Stock Solution: Create a synthetic effluent containing 50 ppm

(using

).

pH Adjustment: Adjust a 1L aliquot to pH 8.5 using NaOH. Rationale: This prevents

gas formation for the sulfide arm and optimizes TMT flocculation.

Phase 2: Dosing (Parallel Streams)
Stream A (TMT-15):

Calculate required TMT: For 50 mg Cu in 1L
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mL.

Add 0.42 mL TMT-15 under rapid stirring (200 rpm) for 2 minutes.

Reduce speed to 30 rpm (slow mix) for 15 minutes to promote polymer growth.

Stream B (

):

Add stoichiometric equivalent of

.[1]

Add Polymer Flocculant (e.g., anionic polyacrylamide, 1 ppm). Rationale: Sulfide

precipitates will not settle without this aid.

Mix as above.

Phase 3: Separation & Validation
Filtration: Pass both samples through a 0.45

membrane filter.

Analysis: Analyze filtrate for residual Cu via ICP-MS or AAS.

Leaching Test (The Trust Factor):

Take the wet sludge from both filters.

Resuspend in acidic water (pH 4) for 1 hour.

Re-filter and test filtrate.

Expectation: TMT sludge will show minimal re-dissolution; Sulfide sludge may release Cu

if oxidation occurs.
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Diagram 1: Mechanistic Comparison
This diagram illustrates the structural difference between the polymeric "cage" of TMT-15 and

the ionic lattice of Sodium Sulfide.

Sodium Sulfide (Na2S)

TMT-15 (Trimercapto-s-triazine)

S²⁻ Ion

CuS Crystal Lattice
(Tight, small particles)Ionic Bond

Cu²⁺

TMT Molecule
(Tridentate Ligand)

Cu-TMT Polymer
(Large, stable cage)Chelation (Bridging)

Cu²⁺

Click to download full resolution via product page

Caption: TMT-15 forms large organometallic polymers (Blue) compared to the small ionic

crystals of Sulfide (Red), aiding filtration.

Diagram 2: Experimental Workflow
A visual guide to the "Self-Validating" protocol described above.
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Stream A: TMT-15 Stream B: Sodium Sulfide

Start: Cu Contaminated Solution
(50 ppm, pH adjusted to 8.5)

Add TMT-15
(1.1x Stoichiometry)

Add Na2S
(Stoichiometric)

Slow Mix (15 min)
Polymer Growth

Filtration (0.45 µm)
Fast flow, clear filtrate

ICP-MS Analysis
Compare Residual Cu

Stability Stress Test
Resuspend sludge in pH 4

Sludge A

Add Coagulant
(Required for settling)

Filtration (0.45 µm)
Potential colloidal clogging

Sludge B

Click to download full resolution via product page

Caption: Parallel workflow demonstrating the necessity of coagulants for Sulfide and the direct

filtration capability of TMT-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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